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Compound of Interest

Compound Name: 3-Chloro-2-cyclopropoxypyridine

Cat. No.: B13001640

Get Quote

Executive Summary
3-Chloro-2-cyclopropoxypyridine is a specialized heterocyclic intermediate utilized in the

synthesis of kinase inhibitors and GPCR ligands. Its structural value lies in the cyclopropyl

ether moiety, which offers enhanced metabolic stability and a distinct lipophilic profile compared

to standard ethyl or isopropyl ethers. The C3-chlorine substituent provides a critical handle for

subsequent cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) or serves to

modulate the pKa of the pyridine nitrogen.

This guide details the structural analysis, validated synthetic pathways, and quality control

protocols required for the research and development of this compound.

Part 1: Molecular Identity & Physicochemical
Properties
Core Identifiers
The following data establishes the baseline identity for procurement and database registration.
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Property Specification

Chemical Name 3-Chloro-2-cyclopropoxypyridine

CAS Number 1243360-22-6

Molecular Formula C₈H₈ClNO

Average Molecular Weight 169.61 g/mol

Monoisotopic Mass 169.0294 (for ³⁵Cl)

SMILES Clc1cccnc1OC2CC2

Physical State
Colorless to pale yellow liquid (predicted based

on analogs)

Solubility
Soluble in DCM, EtOAc, DMSO; sparingly

soluble in water

Molecular Weight & Isotopic Analysis
For mass spectrometry (MS) validation, relying solely on the average molecular weight (169.61

g/mol ) is insufficient due to the significant natural abundance of chlorine isotopes.

Isotopic Abundance Logic: Chlorine exists naturally as ³⁵Cl (75.78%) and ³⁷Cl (24.22%). This

creates a distinct 3:1 intensity ratio in the mass spectrum, which serves as the primary

"fingerprint" for structural confirmation.

M Peak (³⁵Cl): 169.03 Da (100% Relative Intensity)

M+2 Peak (³⁷Cl): 171.03 Da (~32% Relative Intensity)

Analyst Note: In High-Resolution Mass Spectrometry (HRMS), the absence of this M+2 peak at

the correct ratio indicates dechlorination or misidentification.

Part 2: Synthetic Pathway & Mechanism[1][2][3]
Retrosynthetic Logic
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Direct synthesis is best achieved via Nucleophilic Aromatic Substitution (SₙAr). The 2-position

of the pyridine ring is activated for nucleophilic attack by the adjacent nitrogen atom.[1] While

2,3-dichloropyridine is the standard starting material, the reaction requires a strong base to

generate the cyclopropoxide nucleophile.

Validated Synthetic Protocol
Objective: Synthesis of 3-Chloro-2-cyclopropoxypyridine from 2,3-dichloropyridine.

Reagents:

Substrate: 2,3-Dichloropyridine (1.0 eq)

Nucleophile: Cyclopropanol (1.2 eq)

Base: Sodium Hydride (NaH, 60% in oil) or Potassium tert-butoxide (tBuOK) (1.5 eq)

Solvent: Anhydrous DMF or DMSO (Polar aprotic solvents are critical to solvate the cation

and increase nucleophilicity).

Step-by-Step Methodology:

Activation: In a flame-dried flask under Nitrogen (

), suspend NaH (1.5 eq) in anhydrous DMF at 0°C.

Alkoxide Formation: Dropwise add Cyclopropanol (1.2 eq). Stir at 0°C for 30 minutes until

hydrogen evolution ceases. Causality: This pre-formation of sodium cyclopropoxide prevents

side reactions with the pyridine substrate.

Substitution: Add 2,3-Dichloropyridine (1.0 eq) in one portion.

Reaction: Heat the mixture to 80–100°C for 4–6 hours.

Monitoring: Check via TLC (Hexane/EtOAc 9:1) or LC-MS.[1] Look for the disappearance

of the starting material (SM) peak at MW 147/149.

Quench & Workup: Cool to room temperature. Carefully quench with saturated
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solution (exothermic). Extract with Ethyl Acetate (3x). Wash combined organics with water
and brine to remove DMF.

Purification: Dry over

, concentrate, and purify via silica gel flash chromatography (Gradient: 0-10% EtOAc in
Hexanes).

Reaction Workflow Diagram
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Figure 1: Step-wise synthetic workflow for the SₙAr synthesis of the target compound.[1][2][3]

[4][5][6]

Part 3: Analytical Characterization Protocols
NMR Spectroscopy (¹H NMR)
The cyclopropyl group provides a highly diagnostic high-field signal pattern that validates the

successful ether formation.

Expected ¹H NMR Data (400 MHz, CDCl₃):
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Position Shift (δ ppm) Multiplicity Integration
Assignment
Logic

Pyridine H6 8.05 – 8.15 dd 1H
Ortho to N; most

deshielded.

Pyridine H4 7.60 – 7.70 dd 1H

Ortho to Cl;

deshielded by

halogen.

Pyridine H5 6.80 – 6.90 dd 1H

Meta to Cl/O;

most shielded

aromatic.

Cyclopropyl CH 4.30 – 4.45 m 1H

Deshielded by

Oxygen (Alpha-

proton).

Cyclopropyl CH₂ 0.75 – 0.90 m 4H

Characteristic

high-field

multiplets.

Validation Check: If the signal at ~4.4 ppm is missing, the reaction likely failed or hydrolysis

occurred (yielding the pyridone).

Mass Spectrometry Decision Tree
The following logic tree dictates the confirmation process using LC-MS data.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13001640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC-MS Spectrum Acquired

Is Base Peak ~169 m/z?

Check Isotope Pattern
(M : M+2)

Yes

REJECT:
Wrong MW (Check SM)

No (e.g., 147 m/z)

CONFIRMED:
3-Chloro-2-cyclopropoxypyridine

Ratio ~3:1

REJECT:
Dechlorinated Product

Ratio < 5:1 or No M+2

Click to download full resolution via product page

Figure 2: Mass Spectrometry validation logic based on Chlorine isotope distribution.

Part 4: Quality Control & Impurity Profiling
When sourcing or synthesizing this material, researchers must monitor for two specific

impurities:

2,3-Dichloropyridine (Starting Material):

Detection: GC-MS or TLC.

Cause: Incomplete reaction due to insufficient base or low temperature.

Removal: Easily separated via column chromatography (SM is less polar).

3-Chloro-2-pyridone (Hydrolysis Product):

Detection: Broad peak in ¹H NMR >11 ppm (NH) or Carbonyl stretch in IR (~1650 cm⁻¹).
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Cause: Moisture in the reaction (wet DMF) or harsh acidic workup.

Prevention: Use strictly anhydrous solvents and maintain basic/neutral pH during workup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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